Cas no 663176-26-9 (LANCIFODILACTONE C;)

LANCIFODILACTONE C; structure
LANCIFODILACTONE C; structure
Product Name:LANCIFODILACTONE C;
CAS No:663176-26-9
MF:C29H36O10
MW:544.591257420274
CID:1124008
PubChem ID:73086050
Update Time:2024-10-28

LANCIFODILACTONE C; Chemical and Physical Properties

Names and Identifiers

    • Lancifodilactone C
    • CID 134715168
    • 2H,8H-7a,16a-Epoxy-10H-3,9,12,17-tetraoxacyclopent[3',3'a]azuleno[6',5':5,6]cyclooct[1,2,3-cd]-as-indacene-2,5,10,16(1H,13H)-tetrone, tetradecahydro-15-hydroxy-1,4,5a,13,13-pentamethyl-, (1S,3aR,3bS,4S,5aS,7aS,8aR,11aR,13aS,15S,15aR,16aS,16bS,17aR)-
    • 12-Hydroxy-9,9,18,23,25-pentamethyl-4,8,16,20,28-pentaoxaoctacyclo[13.12.1.115,22.01,13.03,7.03,10.017,21.025,29]nonacosane-5,14,19,24-tetrone
    • CID 73086050
    • 663176-26-9
    • (+)-Lancifodilactone C
    • (+)-Henridilactone D
    • (+)-Micrandilactone G
    • Henridilactone D
    • LANCIFODILACTONE C;
    • Inchi: 1S/C29H36O10/c1-11-17-20-19(12(2)24(34)35-20)38-29-21(17)26(5,22(11)32)6-7-27(39-29)10-28-14(8-13(30)18(27)23(29)33)25(3,4)36-15(28)9-16(31)37-28/h11-15,17-21,30H,6-10H2,1-5H3/t11-,12-,13-,14-,15+,17+,18-,19+,20+,21-,26-,27+,28+,29+/m1/s1
    • InChI Key: CWFGQJNQESAHDH-VKSCRENBSA-N
    • SMILES: O1[C@@]23C([C@H]4[C@@H](C[C@@H]5C(C)(C)O[C@H]6CC(=O)O[C@@]56C[C@]14CC[C@@]1(C)C([C@H](C)[C@@H]([C@H]4[C@H]([C@@H](C)C(=O)O4)O2)[C@@H]31)=O)O)=O

Computed Properties

  • Exact Mass: 544.23084734g/mol
  • Monoisotopic Mass: 544.23084734g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 0
  • Complexity: 1240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 14
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 135
  • XLogP3: -0.246

Experimental Properties

  • Color/Form: Powder
  • Density: 1.45±0.1 g/cm3 (20 ºC 760 Torr)
  • Melting Point: 209-211℃ (methanol )
  • Boiling Point: 794.5±60.0 °C(Predicted)
  • pka: 14.07±0.70(Predicted)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent